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Compound of Interest

Compound Name: Nickel dichromate

Cat. No.: B099472 Get Quote

This guide provides a detailed analysis of the oxidation state of nickel in nickel dichromate,

intended for researchers, scientists, and professionals in drug development.

Introduction to Nickel Dichromate
Nickel dichromate is an inorganic compound with the chemical formula NiCr₂O₇[1][2][3][4]. It

is an ionic compound composed of nickel cations and dichromate anions. Understanding the

oxidation states of the constituent elements is fundamental to comprehending its chemical

properties and reactivity.

Determination of Oxidation States
The oxidation state of an atom in a compound represents its degree of oxidation and is the

hypothetical charge that an atom would have if all bonds to atoms of different elements were

100% ionic. The determination of oxidation states follows a set of established rules.

The following protocol outlines the rules-based method for determining the oxidation states of

each element in nickel dichromate:

Overall Charge Neutrality: The sum of the oxidation states of all atoms in a neutral

compound is zero[5][6][7]. Nickel dichromate (NiCr₂O₇) is a neutral compound.

Identify Constituent Ions: Nickel dichromate is formed from the nickel(II) ion (Ni²⁺) and the

dichromate ion (Cr₂O₇²⁻)[2][4].
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Oxidation State of Monatomic Ions: For a monatomic ion, the oxidation state is equal to the

charge of the ion[5][8][9]. Therefore, the oxidation state of the nickel ion (Ni²⁺) is +2.

Known Oxidation State of Oxygen: Oxygen, in most of its compounds, has an oxidation state

of -2[5][7][10].

Calculate the Oxidation State of Chromium: The sum of the oxidation states of all atoms in a

polyatomic ion is equal to the charge of the ion[5][6][7]. For the dichromate ion (Cr₂O₇²⁻):

Let the oxidation state of chromium be 'x'.

There are two chromium atoms and seven oxygen atoms.

The equation is: (2 * x) + (7 * -2) = -2[11][12].

Solving for x: 2x - 14 = -2, which gives 2x = +12, and therefore x = +6.

Thus, the oxidation state of chromium in the dichromate ion is +6[11][13].

Data Presentation: Summary of Oxidation States
The oxidation states of the elements in nickel dichromate are summarized in the table below

for clarity and easy comparison.

Element (Symbol) Ion Oxidation State

Nickel (Ni) Ni²⁺ +2

Chromium (Cr) Cr₂O₇²⁻ +6

Oxygen (O) Cr₂O₇²⁻ -2

Visualization of the Determination Process
The logical workflow for determining the oxidation state of nickel in nickel dichromate is

illustrated in the following diagram.
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Nickel Dichromate (NiCr₂O₇)

Constituent Ions Oxidation State Calculation

NiCr₂O₇ is a neutral compound.
Total charge = 0

Nickel Ion (Ni²⁺)Dissociates into

Dichromate Ion (Cr₂O₇²⁻)
Dissociates into

Oxidation state of Ni = +2Based on ion charge

Oxidation state of O = -2
(Standard Rule)

Contains

2(Cr) + 7(O) = -2
2(Cr) + 7(-2) = -2

2(Cr) = +12
Cr = +6

Charge balance

Used in calculation Oxidation state of Cr = +6Result

Click to download full resolution via product page

Workflow for determining oxidation states in NiCr₂O₇.

In conclusion, by applying the fundamental rules of assigning oxidation states, the oxidation

state of nickel in nickel dichromate is determined to be +2, while chromium exists in its +6

oxidation state.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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